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Compound of Interest

Compound Name: TC-G 24

Cat. No.: B15619313 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed procedures for the preparation, handling, and

storage of a stock solution for TC-G 24, a potent and selective Glycogen Synthase Kinase-3β

(GSK-3β) inhibitor.

Introduction to TC-G 24
TC-G 24 is a potent and selective inhibitor of Glycogen Synthase Kinase-3β (GSK-3β) with an

IC50 value of 17.1 nM.[1][2][3] GSK-3β is a serine/threonine kinase that plays a crucial role in

various cellular processes, including metabolism, cell proliferation, and differentiation.[4][5]

Dysregulation of GSK-3β activity is implicated in several diseases, such as type 2 diabetes,

Alzheimer's disease, and certain cancers.[1] TC-G 24 serves as a valuable research tool for

investigating the physiological and pathological roles of GSK-3β. Its ability to penetrate the

blood-brain barrier makes it particularly useful for studies involving the central nervous system.

[1][2][3]

Physicochemical and Biological Properties
Proper preparation of a stock solution requires accurate knowledge of the compound's

properties. The key data for TC-G 24 are summarized below.
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Property Value Source

Chemical Name

N-(3-Chloro-4-

methylphenyl)-5-(4-

nitrophenyl)-1,3,4-oxadiazol-2-

amine

[2][3]

Molecular Formula C₁₅H₁₁ClN₄O₃ [2][3][6]

Molecular Weight 330.73 g/mol [2][3]

CAS Number 1257256-44-2 [1][2][3]

Biological Activity
Potent and selective GSK-3β

inhibitor (IC₅₀ = 17 nM)
[1][2][3]

Purity ≥98% (HPLC) [2][3]

Solubility
Soluble in DMSO up to 10 mM

(with gentle warming)
[2][3]

Storage (Powder)

Store at +4°C for short term;

-20°C for long term (up to 2

years)

[3][7]

Storage (Solution)
2 weeks at 4°C in DMSO; 6

months at -80°C in DMSO
[7]

Protocol: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of TC-G 24, a common

starting concentration for in vitro experiments.

3.1. Safety Precautions

Work in a certified chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.
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Consult the Safety Data Sheet (SDS) for TC-G 24 before handling.

3.2. Materials and Reagents

TC-G 24 powder (solid form)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or heating block (optional, for gentle warming)

3.3. Step-by-Step Procedure

Determine Batch-Specific Molecular Weight: Before proceeding, check the Certificate of

Analysis (CoA) or the vial label for the batch-specific molecular weight. Use this value for the

most accurate calculations.[2][3] For this protocol, the theoretical molecular weight of 330.73

g/mol will be used.

Calculate Required Mass: Use the following formula to calculate the mass of TC-G 24
powder needed to prepare your desired volume of a 10 mM stock solution.

Mass (mg) = Desired Volume (mL) x Molarity (mM) x Molecular Weight ( g/mol ) / 1000

Example for 1 mL of 10 mM stock: Mass (mg) = 1 mL x 10 mM x 330.73 g/mol / 1000 =

3.3073 mg

Weigh the Compound: Carefully weigh the calculated amount of TC-G 24 powder using an

analytical balance. Transfer the powder to a sterile microcentrifuge tube or vial.

Add Solvent: Add the calculated volume of DMSO to the vial containing the TC-G 24 powder.

For the example above, add 1 mL of DMSO.
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Dissolve the Compound:

Cap the vial securely and vortex thoroughly for 1-2 minutes.

Visually inspect the solution to ensure all solid has dissolved.

If necessary, gently warm the solution in a water bath set to 30-40°C for 5-10 minutes to

aid dissolution, followed by vortexing.[2][3] Do not overheat.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in

sterile microcentrifuge tubes.

Label and Store: Clearly label each aliquot with the compound name (TC-G 24),

concentration (10 mM), solvent (DMSO), and date of preparation. Store the aliquots at -80°C

for long-term stability (up to 6 months).[7]

Visualizations
4.1. Experimental Workflow

The following diagram illustrates the key steps for preparing the TC-G 24 stock solution.
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Caption: Workflow for preparing TC-G 24 stock solution.

4.2. Simplified GSK-3β Signaling Pathway

This diagram shows a simplified signaling cascade where GSK-3β is a key regulatory node and

illustrates the inhibitory action of TC-G 24.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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